N-(2-methoxybenzyl)-1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H22N2O3/c1-14-7-9-17(10-8-14)22-13-16(11-19(22)23)20(24)21-12-15-5-3-4-6-18(15)25-2/h3-10,16H,11-13H2,1-2H3,(H,21,24)
• InChI Key: ITBIEWSYRIKYRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NCC3=CC=CC=C3OC
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

N-(2-methoxybenzyl)-1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide, also known as MMMP, is a compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. MMMP is a synthetic compound that belongs to the class of pyrrolidinecarboxamide derivatives.

Mechanism of Action

The exact mechanism of action of N-(2-methoxybenzyl)-1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide is not fully understood. However, it is believed to work by inhibiting various signaling pathways involved in inflammation, cancer cell growth, and glucose metabolism. N-(2-methoxybenzyl)-1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. It has also been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cancer cell growth and glucose metabolism.
Biochemical and Physiological Effects:
N-(2-methoxybenzyl)-1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. N-(2-methoxybenzyl)-1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide has also been shown to induce apoptosis in cancer cells and inhibit their growth. In addition, N-(2-methoxybenzyl)-1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to regulate blood glucose levels and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

N-(2-methoxybenzyl)-1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. N-(2-methoxybenzyl)-1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide is also stable and can be stored for a long time. However, there are some limitations to using N-(2-methoxybenzyl)-1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide in lab experiments. It is a relatively new compound, and its full potential has not yet been explored. In addition, the exact mechanism of action of N-(2-methoxybenzyl)-1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of N-(2-methoxybenzyl)-1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide. One potential direction is to explore its potential as a treatment for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another potential direction is to study its effects on cancer stem cells, which are believed to be responsible for cancer recurrence and metastasis. N-(2-methoxybenzyl)-1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide could also be studied for its potential to regulate blood glucose levels and improve insulin sensitivity in diabetic patients. Finally, the development of new synthetic routes to N-(2-methoxybenzyl)-1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide could lead to the discovery of new derivatives with improved properties.

Synthesis Methods

N-(2-methoxybenzyl)-1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide can be synthesized using a multi-step process. The first step involves the reaction of 4-methylbenzaldehyde with 2-methoxybenzylamine to form the corresponding imine. The imine is then reduced using sodium borohydride to obtain the amine. The amine is further reacted with ethyl acetoacetate to form the pyrrolidine ring. The final step involves the introduction of the carboxamide group using a coupling reagent.

Scientific Research Applications

N-(2-methoxybenzyl)-1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide has shown potential in various scientific research applications. It has been studied for its anti-inflammatory, anti-cancer, and anti-diabetic properties. N-(2-methoxybenzyl)-1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to inhibit the production of pro-inflammatory cytokines and reduce the expression of inflammatory markers. It has also been shown to induce apoptosis in cancer cells and inhibit their growth. N-(2-methoxybenzyl)-1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide has been studied for its potential to regulate blood glucose levels and improve insulin sensitivity.